Methyl 4-bromo-2-cyclohexyloxybenzoate

• IUPAC Name: methyl 4-bromo-2-cyclohexyloxybenzoate
• InChI: InChI=1S/C14H17BrO3/c1-17-14(16)12-8-7-10(15)9-13(12)18-11-5-3-2-4-6-11/h7-9,11H,2-6H2,1H3
• InChI Key: ZZCSPKNBNQIGTM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=C(C=C1)Br)OC2CCCCC2
• Molecular Formula: C14H17BrO3
• DSSTOX Substance ID: DTXSID301276009
• Molecular Weight: 313.19 g/mol
• CAS RN: 1016313-24-8

Description

Methyl 4-bromo-2-cyclohexyloxybenzoate (MBCHB) is a chemical compound that has a wide range of applications in scientific research. It is a brominated aromatic compound with a cyclohexyloxy group attached to the benzene ring. MBCHB is used as a reagent in organic synthesis, as a catalyst in biochemistry, and as a tool for studying the structure and function of proteins.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Processes : Methyl 4-bromo-2-cyclohexyloxybenzoate and related compounds have been synthesized through various chemical processes. For instance, Chen Bing-he (2008) discussed the synthesis of a similar compound, Methyl 4-bromo-2-methoxybenzoate, from 4-bromo-2-fluorotoluene, achieving a purity of 99.8% (Chen Bing-he, 2008).

• Role in Complex Syntheses : These compounds often serve as intermediates in the synthesis of more complex molecules. For example, K. V. Laak and H. Scharf (1989) synthesized aromatic constituents of calichemicins starting from a related methyl ester (K. V. Laak & H. Scharf, 1989).

• Applications in Medicinal Chemistry : In medicinal chemistry, derivatives of Methyl 4-bromo-2-cyclohexyloxybenzoate are explored for their potential therapeutic effects. For instance, Han Lijun (2010) synthesized a derivative showing inhibitory activity against protein tyrosine phosphatase 1B (PTP1B), which is significant for its potential in treating diseases (Han Lijun, 2010).

• Structural Studies and Analysis : The structural properties of these compounds are analyzed to understand their potential applications better. For instance, Abeer A. Sharfalddin et al. (2020) conducted a detailed structural analysis of Methyl 4-hydroxybenzoate, a similar compound, to understand its pharmaceutical activity (Abeer A. Sharfalddin et al., 2020).

• Applications in Organic Synthesis : These compounds are utilized in organic synthesis to create various chemically significant molecules. For example, the work by Rong Zeng et al. (2019) demonstrates the use of similar compounds in organic synthesis reactions (Rong Zeng et al., 2019).

• Role in Photodynamic Therapy : Methyl 4-bromo-2-cyclohexyloxybenzoate derivatives have been explored for their potential in photodynamic therapy, particularly in cancer treatment. M. Pişkin et al. (2020) synthesized a derivative with high singlet oxygen quantum yield for photodynamic therapy applications (M. Pişkin et al., 2020).